Cas no 3480-51-1 (Ethanol,2,2'-[(2-methyl-5-nitrobenzyl)imino]di- (7CI,8CI))

• Product name: Ethanol,2,2'-[(2-methyl-5-nitrobenzyl)imino]di- (7CI,8CI)
• CAS No: 3480-51-1
• MF: C₁₂H₁₈N₂O₄
• MW: 254.28232
• CID: 323108
• PubChem ID: 268414

Ethanol,2,2'-[(2-methyl-5-nitrobenzyl)imino]di- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Ethanol,2,2'-[(2-methyl-5-nitrobenzyl)imino]di- (7CI,8CI)
• 2-[2-hydroxyethyl-[(2-methyl-5-nitrophenyl)methyl]amino]ethanol
• 2,2'-[(2-methyl-5-nitrobenzyl)imino]diethanol
• AC1L6K7V
• AC1Q1YKX
• AG-J-29898
• AR-1D0861
• CTK4H3057
• NSC108593
• NSC-108593
• 3480-51-1
• DTXSID20296266

• Inchi： InChI=1S/C12H18N2O4/c1-10-2-3-12(14(17)18)8-11(10)9-13(4-6-15)5-7-16/h2-3,8,15-16H,4-7,9H2,1H3
• InChI Key： JKOPDKCZEZLALL-UHFFFAOYSA-N
• SMILES： OCCN(CC1=CC([N+]([O-])=O)=CC=C1C)CCO

Computed Properties

• Exact Mass: 254.12674
• Monoisotopic Mass: 254.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 89.5Ų

Experimental Properties

• Density: 1.257
• Boiling Point: 451.1°Cat760mmHg
• Flash Point: 226.6°C
• Refractive Index: 1.586
• PSA: 86.84
• LogP: 1.21300